JAK
  • (3R,4S)-Tofacitinib
    (3R,4S)-Tofacitinib
    • Cat. No.:
    • B035774
    • CAS No.:
    • 54857-86-2
    • Molecular Formula:
    • C19H32O4
    • Molecular Weight:
    • 324.5 g/mol
    Description

    What is TOFA?

    TOFA (RMI14514;  MDL14514) is an allosteric inhibitor of Acetyl CoA carboxylase (ACCA). But, TOFA lowers malonyl-CoA levels instead of increasing them, and TOFA is relatively safe for...
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  • Upadacitinib
    Upadacitinib
    • Cat. No.:
    • B560087
    • CAS No.:
    • 1310726-60-3
    • Molecular Formula:
    • C17H19F3N6O
    • Molecular Weight:
    • 380.4 g/mol
    Description
    Upadacitinib is an oral Janus kinase (JAK)1-selective inhibitor and a disease-modifying antirheumatic drug (DMARD) used in the treatment of rheumatoid arthritis to slow down disease progression. Rheumatoid arthr...
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  • JAK2-IN-1
    JAK2-IN-1
    • Cat. No.:
    • B605118
    • CAS No.:
    • 1361415-84-0
    • Molecular Formula:
    • C19H16FN5O
    • Molecular Weight:
    • 349.4 g/mol
    Description
    AC410 is a potent, selective, orally-administered, small molecule inhibitor of Janus kinase 2 (JAK2, Kd = 0.18 nM) and has potential utility in autoimmune and inflammatory indications. Activity data: the specifi...
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  • GMB-475
    GMB-475
    • Cat. No.:
    • B1192926
    • CAS No.:
    • Molecular Formula:
    • C43H46F3N7O7S
    • Molecular Weight:
    • 861.9 g/mol
    Description
    GMB-475 is a degrader of BCR-ABL1 tyrosine kinase based on PROTAC, overcoming BCR-ABL1-dependent drug resistance. GMB-475 targets BCR-ABL1 protein and recruits the E3 ligase Von Hippel Lindau (VHL), resulting in...
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  • ZM39923
    ZM39923
    • Cat. No.:
    • B1684413
    • CAS No.:
    • 273727-89-2
    • Molecular Formula:
    • C23H25NO
    • Molecular Weight:
    • 331.4 g/mol
    Description
    1-(2-naphthalenyl)-3-[(phenylmethyl)-propan-2-ylamino]-1-propanone is a member of naphthalenes.
    ZM-39923 is a small molecule that inhibits Janus kinase and human tissue transglutaminase (TGM2)....
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  • Fedratinib
    Fedratinib
    • Cat. No.:
    • B1684426
    • CAS No.:
    • 936091-26-8
    • Molecular Formula:
    • C27H36N6O3S
    • Molecular Weight:
    • 524.7 g/mol
    Description
    N-tert-butyl-3-[[5-methyl-2-[4-[2-(1-pyrrolidinyl)ethoxy]anilino]-4-pyrimidinyl]amino]benzenesulfonamide is a sulfonamide.
    Fedratinib, also known as SAR302503 and TG101348, is a tyrosine kinase inhibitor used...
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  • AG-490
    AG-490
    • Cat. No.:
    • B1684444
    • CAS No.:
    • 133550-30-8
    • Molecular Formula:
    • C17H14N2O3
    • Molecular Weight:
    • 294.30 g/mol
    Description
    Tyrphostin B42 is a monocarboxylic acid amide obtained by formal condensation of the carboxy group of (2E)-2-cyano-3-(3,4-dihydroxyphenyl)prop-2-enoic acid with the amino group of benzylamine. It has a role as a...
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  • Ruxolitinib sulfate
    Ruxolitinib sulfate
    • Cat. No.:
    • B10800108
    • CAS No.:
    • Molecular Formula:
    • C17H20N6O4S
    • Molecular Weight:
    • 404.4 g/mol
    Description
    Ruxolitinib sulfate is a useful research compound. Its molecular formula is C17H20N6O4S and its molecular weight is 404.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Ruxolitinib sulfate ...
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  • Tyk2-IN-16
    Tyk2-IN-16
    • Cat. No.:
    • B12377084
    • CAS No.:
    • Molecular Formula:
    • C20H20F2N8O
    • Molecular Weight:
    • 426.4 g/mol
    Description
    Tyk2-IN-16 is a useful research compound. Its molecular formula is C20H20F2N8O and its molecular weight is 426.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Tyk2-IN-16 suitable for many ...
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  • Jak-IN-28
    Jak-IN-28
    • Cat. No.:
    • B12397550
    • CAS No.:
    • Molecular Formula:
    • C20H18ClN7O
    • Molecular Weight:
    • 407.9 g/mol
    Description
    Jak-IN-28 is a useful research compound. Its molecular formula is C20H18ClN7O and its molecular weight is 407.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Jak-IN-28 suitable for many re...
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